Cas no 66735-01-1 (2-(4-Bromobenzyl)propanoic acid)

• Product Name: 2-(4-Bromobenzyl)propanoic acid
• CAS No: 66735-01-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1040405
• PubChem ID: 21714191
• Update Time: 2025-10-29

2-(4-Bromobenzyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-2-methylpropanoic acid
• 2-(4-BROMOBENZYL)PROPANOIC ACID
• 2-(4-Bromobenzyl)propanoic acid

• Inchi： 1S/C10H11BrO2/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： KIXVFBKJEAPPAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 241.99400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.30000
• LogP: 2.71230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-Bromobenzyl)propanoic acid

Introduction to 2-(4-Bromobenzyl)propanoic Acid (CAS No. 66735-01-1)

2-(4-Bromobenzyl)propanoic acid, with the chemical formula C₁₀H₁₁BrO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound is characterized by its 2-(4-bromobenzyl)propanoic acid structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a 4-bromobenzyl group and a propanoic acid moiety endows it with unique chemical properties that are highly relevant to modern drug discovery and development.

The compound is identified by its CAS number, 66735-01-1, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers worldwide can accurately reference and retrieve information about this molecule. The bromine substituent in the benzyl group enhances the reactivity of the molecule, making it a versatile building block for organic synthesis. Such properties are particularly useful in constructing complex molecular architectures required for therapeutic applications.

In recent years, the demand for specialized intermediates like 2-(4-bromobenzyl)propanoic acid has surged due to advancements in medicinal chemistry. Researchers are increasingly exploring novel ways to leverage such compounds in the development of small-molecule drugs. The propanoic acid moiety, while seemingly simple, plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of derived molecules. This has led to its incorporation in various drug candidates targeting diverse therapeutic areas.

One of the most compelling aspects of 2-(4-bromobenzyl)propanoic acid is its utility in constructing bioactive scaffolds. The 4-bromobenzyl group provides a handle for further functionalization, allowing chemists to introduce additional moieties that can modulate biological activity. For instance, this compound has been employed in the synthesis of kinase inhibitors, where the bromine atom serves as a site for cross-coupling reactions via Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in generating complex aromatic systems that are often present in lead compounds.

The pharmaceutical industry has shown particular interest in derivatives of 2-(4-bromobenzyl)propanoic acid due to their potential as drug candidates. Several studies have highlighted its role in developing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The ability to modify both the benzyl and propanoic acid moieties allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability. These factors are critical for determining the efficacy and safety of final drug products.

Recent research has also explored the use of 2-(4-bromobenzyl)propanoic acid in peptidomimetics and protein-protein interaction inhibitors. The bromobenzyl group can be readily incorporated into peptide-like structures or used to mask reactive sites during synthesis. This flexibility makes it an attractive choice for designing molecules that interact with biological targets in a specific manner. Such applications are particularly relevant in the development of targeted therapies that aim to modulate disease pathways at a molecular level.

The synthetic methodologies involving 2-(4-bromobenzyl)propanoic acid have seen significant innovation over the past decade. Advances in catalytic systems and reaction optimization have enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing diverse functional groups onto the benzyl ring. These methods not only improve yield but also minimize unwanted byproducts, making them ideal for industrial-scale applications.

In addition to its pharmaceutical applications, 2-(4-bromobenzyl)propanoic acid has found utility in materials science and agrochemical research. Its structural features make it a suitable precursor for synthesizing polymers with specific properties or for developing novel pesticides. The versatility of this compound underscores its importance as a building block in multiple scientific disciplines.

The future prospects for 2-(4-bromobenzyl)propanoic acid are promising, given its broad applicability and adaptability. As research continues to uncover new biological targets and therapeutic strategies, the demand for specialized intermediates like this one is expected to grow. Collaborative efforts between academia and industry will be crucial in harnessing its full potential and translating laboratory discoveries into clinical reality.